Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing
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Compound Focus: Feruloylputrescine

CAS No.: 91000-11-2

Cat. No.: S1799947

What is Known About Feruloylputrescine

The search results confirm feruloylputrescine as a significant plant compound and provide some context for

its function, which is a starting point for understanding its behavior in experiments.

Aspect Details

Compound Phenolamide (a conjugate of ferulic acid and the polyamine putrescine) [1]

Class

Initial First identified in grapefruit leaves and juice (originally named "subaphylline"), and

Discovery later in some sweet orange and grapefruit varieties [2]

Documented Involved in plant defense responses against pathogens and insect herbivores [3] [1].

Roles Levels can be influenced by factors like silicon supplementation and herbivore attack
in rice [3].
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Since direct guides are unavailable, you can build your technical support content by synthesizing information

from the broader scientific literature. Here is a suggested approach:

e Expand Your Literature Search: Look for research papers that use feruloylputrescine as a
biomarker in plant stress studies. The methodologies in these papers, particularly their sample
preparation, extraction, and quantification steps (often via LC-MS/MS), are valuable sources of
technical detail.

e Focus on Phenolamide Protocols: Broaden your search to include the general class of
"phenolamides” or "hydroxycinnamic acid amides" (HCAAS). Many of the enzymes, such as
putrescine hydroxycinnamoyl transferases (PHTSs), and the challenges in analyzing these compounds
are shared [1]. Troubleshooting guides for these related compounds will be highly applicable.

e Consult Method Development Resources: Technical notes and application guides from
manufacturers of chromatographic equipment (HPLC, UPLC) and mass spectrometers frequently
contain detailed protocols for optimizing the analysis of complex plant metabolites, which can directly
address variability issues.

Example Experimental Workflow

Based on the role of feruloylputrescine in plant defense, here is a generalized experimental workflow that
could be used to study it. You can use this as a template to identify steps where variability might be

introduced.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Combining association with linkage mapping to dissect the ... [pmc.ncbi.nim.nih.gov]
2. Citrus Polyamines: Structure, Biosynthesis, and Physiological ... [pmc.ncbi.nlm.nih.gov]
3. Comprehensive analysis of silicon impact on defense and ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Feruloylputrescine experimental variability reduction]. Smolecule,
[2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b179994 7#feruloylputrescine-experimental-variability-reduction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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